2-((3-Hydroxypropyl)thio)-1-(p-tolyl)ethan-1-one

• Molecular Formula: C12H16O2S
• Molecular Weight: 224.32 g/mol
• IUPAC Name: 2-(3-hydroxypropylsulfanyl)-1-(4-methylphenyl)ethanone
• InChI: InChI=1S/C12H16O2S/c1-10-3-5-11(6-4-10)12(14)9-15-8-2-7-13/h3-6,13H,2,7-9H2,1H3
• InChI Key: JNNXNLOIGSKZJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CSCCCO

Description

2-((3-Hydroxypropyl)thio)-1-(p-tolyl)ethan-1-one is a sulfur-containing ketone derivative characterized by a p-tolyl (4-methylphenyl) group linked to an ethanone backbone, with a 3-hydroxypropylthio substituent at the second carbon.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below highlights key structural and physicochemical differences between 2-((3-Hydroxypropyl)thio)-1-(p-tolyl)ethan-1-one and selected analogs:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Melting Point (°C)	Biological Activity
2-((3-Hydroxypropyl)thio)-1-(p-tolyl)ethan-1-one	C₁₂H₁₆O₂S	248.32	3-hydroxypropylthio, p-tolyl	Not reported	Not reported
2-((4-((4-Nitrobenzylidene)amino)-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl)thio)-1-(p-tolyl)ethan-1-one (13b)	C₁₉H₁₄F₃N₅O₃S	449.41	Triazole, trifluoromethyl, nitrobenzylidene	200–202	Antifungal (ergosterol inhibition)
1-(4-(Chloromethyl)phenyl)-2-(dimethyl(oxo)-λ⁶-sulfanylidene)ethan-1-one (1f)	C₁₁H₁₁ClO₂S	266.72	Sulfoxonium ylide, chloromethyl	137.3–138.5	Catalyst intermediate
1-(4-Substitutedphenyl)-2-[(5-(3-(pyrimidin-2-ylthio)propyl)-1,3,4-oxadiazol-2-yl)thio]ethan-1-one derivatives (4a–g)	Varies	~400–450	Oxadiazole, pyrimidine, variable aryl	Not reported	Cytotoxic (anticancer)

Key Observations :

• Bioactivity: Compounds with heterocyclic substituents (e.g., oxadiazole, triazole) exhibit pronounced biological activities. For example, oxadiazole derivatives (4a–g) showed cytotoxicity proportional to viable cell counts in anticancer assays , while triazole-containing compound 13b demonstrated antifungal activity via ergosterol biosynthesis inhibition .
• Physical Properties : The presence of electronegative groups (e.g., trifluoromethyl in 13b) correlates with higher melting points (200–202°C) compared to simpler analogs .
• Sulfur Functionality : The 3-hydroxypropylthio group in the target compound may enhance solubility but lacks the bioactive heterocycles seen in analogs like 4a–g or 13b.